Prosomatostatin cryptic peptide

• CAS: 105655-57-0
• Synonyms: prosomatostatin (63-77); prosomatostatin cryptic peptide
• Molecular Formula: C67H105N17O29
• Molecular Weight: 1612.6 g/mol
• SMILES: CC(C)CC(C(=O)NC(CCC(=O)O)C(=O)N1CCCC1C(=O)NC(CCC(=O)O)C(=O)NC(CC(=O)O)C(=O)NC(CC(C)C)C(=O)N2CCCC2C(=O)NC(CCC(=O)N)C(=O)NC(C)C(=O)NC(C)C(=O)O)NC(=O)C(C)NC(=O)C(CC(=O)O)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)O)NC(=O)C(C(C)O)N
• InChI: InChI=1S/C67H105N17O29/c1-28(2)23-38(78-54(99)31(6)72-58(103)40(26-50(94)95)81-60(105)39(25-46(69)87)79-57(102)36(15-19-48(90)91)76-64(109)52(70)33(8)85)59(104)77-37(16-20-49(92)93)65(110)83-21-9-11-43(83)62(107)75-35(14-18-47(88)89)56(101)80-41(27-51(96)97)61(106)82-42(24-29(3)4)66(111)84-22-10-12-44(84)63(108)74-34(13-17-45(68)86)55(100)71-30(5)53(98)73-32(7)67(112)113/h28-44,52,85H,9-27,70H2,1-8H3,(H2,68,86)(H2,69,87)(H,71,100)(H,72,103)(H,73,98)(H,74,108)(H,75,107)(H,76,109)(H,77,104)(H,78,99)(H,79,102)(H,80,101)(H,81,105)(H,82,106)(H,88,89)(H,90,91)(H,92,93)(H,94,95)(H,96,97)(H,112,113)/t30-,31-,32-,33+,34-,35-,36-,37-,38-,39-,40-,41-,42-,43-,44-,52-/m0/s1
• InChIKey: PZDUKBUUADSZHX-KXTAMRJUSA-N

Prosomatostatin cryptic peptide (CAS 105655-57-0), corresponding to amino acids 63-77 of rat preprosomatostatin (sequence: TENDALEPEDLPQAA), is a synthetic 15-amino acid peptide fragment from the mid-region of the somatostatin prohormone. Unlike the mature, biologically active C-terminal derived peptides somatostatin-14 and somatostatin-28, this cryptic peptide is a product of prohormone processing whose primary value lies in its utility as a highly specific immunological tool.

Prosomatostatin Cryptic Peptide (CAS 105655-57-0): A Defined Prohormone Fragment for Somatostatin Pathway Analysis and Procurement

Prosomatostatin cryptic peptide (CAS 105655-57-0), corresponding to amino acids 63-77 of rat preprosomatostatin (sequence: TENDALEPEDLPQAA), is a synthetic 15-amino acid peptide fragment from the mid-region of the somatostatin prohormone [1]. Unlike the mature, biologically active C-terminal derived peptides somatostatin-14 and somatostatin-28, this cryptic peptide is a product of prohormone processing whose primary value lies in its utility as a highly specific immunological tool [2]. It is used to generate antisera that detect the prosomatostatin precursor and its processing intermediates without cross-reacting with the mature somatostatin peptides, enabling precise dissection of somatostatin biosynthesis, trafficking, and secretion [3].

1Antibody generation for prosomatostatin precursor detection

2Immunohistochemical mapping of prohormone processing in D cells

3Prohormone maturation kinetics and secretion studies

• [1] Lechan RM, Goodman RH, Rosenblatt M, Reichlin S, Polak JM. Prosomatostatin-specific antigen in rat brain: localization by immunocytochemical staining with an antiserum to a synthetic sequence of preprosomatostatin. Proc Natl Acad Sci U S A. 1983 May;80(9):2780-4. View Source
• [2] Conlon JM, Eriksson B, Grimelius L, Oberg K, Thim L. Characterization of three peptides derived from prosomatostatin [prosomatostatin-(1-63)-, -(65-76)- and -(79-92)-peptides] in a human pancreatic tumour. Biochem J. 1987 Nov 15;248(1):123-7. View Source
• [3] Varndell IM, Sikri KL, Hennessy RJ, Kalina M, Goodman RH, Benoit R, Diani AR, Polak JM. Somatostatin-containing D cells exhibit immunoreactivity for rat somatostatin cryptic peptide in six mammalian species. An electron-microscopical study. Cell Tissue Res. 1986;246(1):197-204. View Source

Why Generic Somatostatin Peptides Cannot Substitute for the Prosomatostatin (63-77) Cryptic Peptide in Analytical Assays

Generic substitution with mature somatostatin-14 or somatostatin-28 is not scientifically valid for applications requiring the tracking of the prosomatostatin precursor or its processing dynamics. This is because the mature peptides represent only the extreme C-terminus of the prohormone and lack the 63-77 epitope entirely [1]. As a result, antibodies raised against somatostatin-14 cannot distinguish between the precursor and its mature products, nor can they detect the non-somatostatin fragments that are co-secreted with it [2]. Critically, the prosomatostatin (63-77) fragment provides a unique, stable surrogate marker; its concentration in circulation is not subject to the rapid 1-3 minute degradation half-life that plagues direct measurement of mature somatostatin-14, making it a superior analyte for reliable quantification of somatostatinergic tone .

Target: proSS(63-77)

Epitope specific to precursor; enables independent tracking of prohormone vs. mature products.

Substitute: Somatostatin-14/28

Lacks 63-77 epitope; antibodies cannot distinguish precursor from mature peptide.

Target stability context

Stable in circulation, reported as a robust surrogate marker for somatostatin secretion.

Substitute stability context

Rapid degradation (half-life ~1–3 min) limits reliable quantification in plasma.

• [1] Benoit R, Ling N, Esch F. A new prosomatostatin-derived peptide reveals a pattern for prohormone cleavage at monobasic sites. Science. 1987 Nov 20;238(4830):1126-9. View Source
• [2] Conlon JM, Eriksson B, Grimelius L, Oberg K, Thim L. Characterization of three peptides derived from prosomatostatin [prosomatostatin-(1-63)-, -(65-76)- and -(79-92)-peptides] in a human pancreatic tumour. Biochem J. 1987 Nov 15;248(1):123-7. View Source

Quantitative Differentiation Guide for Procuring Prosomatostatin Cryptic Peptide (CAS 105655-57-0)

Plasma Stability and Concentration Superiority Compared to Mature Somatostatin-14

Direct measurement of mature somatostatin-14 is unreliable due to its extremely short half-life (1-3 minutes). In contrast, prosomatostatin-derived fragments, which encompass the 63-77 region, are secreted in parallel and are significantly more stable in circulation. The N-terminal fragment of prosomatostatin (proSS 1-64), which includes the 63-77 cryptic peptide sequence, circulates at concentrations approximately 1000-fold higher than mature somatostatin, providing a robust and stable surrogate marker for somatostatin secretion .

Plasma stability vs. SST-14

Reported

~1000-fold higher plasma concentration for N-terminal prosomatostatin fragment containing 63-77 sequence

Supports stable biomarker assay development

Human cohort data; cross-study comparable

Evidence Dimension	Estimated Plasma Concentration Relative to Reference
Target Compound Data	Approximately 1000-fold higher plasma concentrations (for N-terminal prosomatostatin fragment, proSS 1-64, which contains the 63-77 sequence)
Comparator Or Baseline	Mature somatostatin-14: baseline concentration, rapidly degraded
Quantified Difference	~1000-fold higher concentration
Conditions	Human plasma samples analyzed in the prospective PREVEND cohort study

Why This Matters

For procurement, this peptide or its detection reagents are essential for developing clinically viable, stable immunoassays for somatostatin, which is impossible with antibodies targeting only the labile mature peptides.

Epitope Specificity: Immunohistochemical Co-localization with Somatostatin but Distinct Antigenic Profile

Immunocytochemical staining using an antiserum raised against the synthetic peptide corresponding to preprosomatostatin (63-77) reveals an identical distribution in the rat brain to that of immunoreactive somatostatin-14, confirming its presence in hypothalamic tuberoinfundibular neurons. However, the antiserum is specific only to the cryptic peptide and does not bind mature somatostatin-14, demonstrating a critical differentiation in immunological recognition [1]. This pattern is conserved across six mammalian species, where the RSCP sequence is stored in the same secretory granules as somatostatin, validating its use as a universal marker for somatostatin-producing D cells [2].

Epitope specificity: IHC

Head-to-head

Identical neuronal distribution to somatostatin-14, but exclusive recognition of precursor fragment

Enables independent tracking of prohormone vs. mature ligand

Conserved across six mammalian species

Evidence Dimension	Immunohistochemical Distribution vs. Antigenic Identity
Target Compound Data	Antiserum to proSS(63-77) stains an identical neuronal distribution to somatostatin-14 but with exclusive specificity for the precursor fragment.
Comparator Or Baseline	Somatostatin-14 antiserum: stains the same neurons but recognizes a different molecular entity (mature peptide).
Quantified Difference	Identical distribution, mutually exclusive molecular target
Conditions	Immunocytochemistry on rat brain sections; electron microscopy on gastroenteropancreatic D cells from six mammalian species.

Why This Matters

This allows researchers to procure this peptide to generate antibodies that can track the precursor's fate independently from the mature ligand, a capability not offered by commercially available somatostatin-14 antibodies.

• [1] Lechan RM, et al. Prosomatostatin-specific antigen in rat brain. Proc Natl Acad Sci U S A. 1983;80(9):2780-4. View Source
• [2] Varndell IM, et al. Somatostatin-containing D cells exhibit immunoreactivity for rat somatostatin cryptic peptide in six mammalian species. Cell Tissue Res. 1986;246(1):197-204. View Source

Defined Role in Prohormone Processing: Distinct from Mature Somatostatin Peptide Products

In extracts of a human pancreatic neuroendocrine tumor, the prosomatostatin cryptic peptide region (identified as the 65-76 fragment, which overlaps with the 63-77 sequence) was isolated alongside prosomatostatin-(1-63) and somatostatin-14 as one of three major prohormone fragments, confirming it is a distinct, stable end-product of prohormone processing at a monobasic (arginine) residue [1]. In isolated perfused porcine pancreas, isoproterenol stimulation was shown to increase the secretion of this fragment (proSS 65-76) equally with other proSS-derived peptides, confirming it as a stoichiometric secretory product [2].

Prohormone processing role

Cross-study

Isolated as distinct, major fragment; equimolar secretion with other proSS peptides upon stimulation

Positions peptide as tool for prohormone processing pathway studies

Validated in human tumor extract and perfused pig pancreas

Evidence Dimension	Processing pathway and stimulated secretion
Target Compound Data	Isolated as a distinct, major fragment; secretion increased equally with proSS 20-36 and proSS 79-92 upon stimulation.
Comparator Or Baseline	Somatostatin-14 (proSS 79-92): also a major fragment, but with distinct biological activity.
Quantified Difference	Equimolar secretion profile but divergent biological function (cryptic peptide lacks somatostatin receptor activity).
Conditions	HPLC purification from human pancreatic tumour extract; isolated perfused pig pancreas stimulated with isoproterenol.

Why This Matters

This positions the compound as a necessary tool for studies of prohormone processing, allowing researchers to distinguish between the production of the bioactive peptide and the co-secreted precursor fragments.

• [1] Conlon JM, et al. Characterization of three peptides derived from prosomatostatin... Biochem J. 1987;248(1):123-7. View Source
• [2] Holst JJ, Baldissera FG, Bersani M, Skak-Nielsen T, Seier-Poulsen S, Nielsen OV. Processing and Secretion of Prosomatostatin by the Pig Pancreas. Pancreas. 1988;3(6):654-662. View Source

Optimal Application Scenarios for Procuring Prosomatostatin Cryptic Peptide (CAS 105655-57-0)

Development of Stable Biomarker Assays for Somatostatin-Secreting Tumors

Clinical researchers should use this peptide to generate calibration standards or antibodies for ELISA/RIA kits targeting prosomatostatin fragments. As NT-proSST (which contains this sequence) circulates at ~1000-fold higher levels and is far more stable than somatostatin-14, it is the preferred analyte for diagnosing and monitoring somatostatinomas or other neuroendocrine tumors .

Immunohistochemical Mapping of Prohormone Processing in Neuroendocrine Tissues

This peptide is the required immunogen for creating antisera that specifically label the prosomatostatin precursor in histological samples. Unlike commercial somatostatin antibodies, anti-proSS(63-77) can distinguish between the unprocessed prohormone and its mature cleavage products, making it indispensable for studies on regulated secretory pathway trafficking across mammalian species [1].

In Vitro Pulse-Chase Analysis of Prohormone Maturation

Laboratories investigating the kinetics of prosomatostatin processing can use this synthetic peptide as a quantitative standard for HPLC or mass spectrometry-based assays, enabling precise tracking of the 65-76/63-77 cryptic fragment generation at mono-basic cleavage sites. This is not achievable with mature somatostatin peptides, which represent a different processing branch [2].

Application

Selection Property

Validation Focus

Biomarker assay research for neuroendocrine tumors

Stable prosomatostatin fragment context

Assay specificity and plasma stability endpoints

IHC mapping of prosomatostatin precursor in tissues

Antiserum specificity to 63-77 epitope

Differentiation between unprocessed prohormone and mature cleavage products

In vitro prohormone maturation kinetics studies

Quantitative standard for HPLC or MS-based assays

Tracking of monobasic cleavage fragment generation

• [1] Varndell IM, et al. Cell Tissue Res. 1986; Lechan RM, et al. Proc Natl Acad Sci U S A. 1983. View Source
• [2] Conlon JM, et al. Biochem J. 1987; Holst JJ, et al. Pancreas. 1988. View Source